![molecular formula C12H16N4O2 B2608889 Tert-butyl 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate CAS No. 2248282-48-4](/img/structure/B2608889.png)
Tert-butyl 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Tert-butyl 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate” is a compound that belongs to the class of organic compounds known as n-arylpiperazines . It is a heterocyclic compound that has been studied for its potential applications in various fields .
Synthesis Analysis
The synthesis of this compound involves a novel one-pot four-component reaction of an aldehyde, malononitrile, hydrazine, and 4,4-dimethyl-3-oxopentanenitrile . This reaction results in the formation of 7-amino-2-(tert-butyl)-5-aryl-4,5-dihydropyrazolo[1,5-a]pyrimidine-6-carbonitriles .Molecular Structure Analysis
The molecular structure of “Tert-butyl 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate” is characterized by a pyrazolo[1,5-a]pyrimidine core. The independent molecules are linked by four N—H N hydrogen bonds into chains containing three types of ring .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include a free cyclocondensation between 5-amino-3-methyl-1H-pyrazole and 4,4-dimethyl-3-oxopentanenitrile induced by microwave irradiation . This reaction is followed by nitrosation and palladium-catalyzed reduction with hydrazine .Future Directions
The future directions for “Tert-butyl 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate” could involve further exploration of its potential applications in medicinal chemistry, combinatorial chemistry, drug discovery, organic synthesis, and materials science . Its potential biological and medicinal properties make it a promising candidate for future drug design .
properties
IUPAC Name |
tert-butyl 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O2/c1-7-5-9-14-6-8(10(13)16(9)15-7)11(17)18-12(2,3)4/h5-6H,13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKVDCUYIFBXYJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=C1)N=CC(=C2N)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.